Cas no 477866-12-9 (Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate)

• Product Name: Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate
• CAS No: 477866-12-9
• CID: 3028545
• Update Time: 2025-06-12

Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-[(4-CHLOROBENZYL)AMINO]-5-CYANO-2-PHENYLNICOTINATE
• 3-Pyridinecarboxylic acid, 6-[[(4-chlorophenyl)methyl]amino]-5-cyano-2-phenyl-, ethyl ester
• Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate

Comprehensive Overview of Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate (CAS No. 477866-12-9)

Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate (CAS No. 477866-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This nicotinate derivative combines a cyano group, a phenyl ring, and a 4-chlorobenzylamino moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's molecular formula and structural complexity align with current trends in small-molecule therapeutics, a hot topic in 2023 as the pharmaceutical industry seeks novel treatments for chronic diseases. Its 5-cyano substitution and ester functionality contribute to its reactivity, enabling derivatization for optimized pharmacokinetic properties. Questions like "How does Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate interact with biological systems?" or "What are the synthetic routes for CAS 477866-12-9?" frequently appear in scientific forums, reflecting growing interest in its mechanism of action.

From a synthetic chemistry perspective, this compound exemplifies the importance of heterocyclic building blocks in modern medicinal chemistry. The pyridine core with its amino-cyano substitution pattern offers multiple sites for further functionalization, addressing the demand for structurally diverse compound libraries in high-throughput screening. Recent publications have highlighted similar nicotinate esters as promising scaffolds for kinase inhibitors, tying into the broader discussion about targeted cancer therapies.

Environmental and green chemistry considerations are also relevant when discussing CAS 477866-12-9. The pharmaceutical industry's shift toward sustainable synthesis methods has put focus on compounds that can be produced with minimal waste. Researchers are investigating whether Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate can be synthesized using catalytic processes or biocatalysis, aligning with the industry's emphasis on atom economy and reduced solvent use.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques like LC-MS and NMR spectroscopy are essential for verifying the structure of 5-cyano-2-phenylnicotinate derivatives, particularly the stereochemical integrity of the 4-chlorobenzylamino side chain. These analytical aspects connect to the larger conversation about quality control in pharmaceutical intermediates, a subject of numerous recent web searches.

The potential biological activities of Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate make it relevant to current investigations into metabolic disorder treatments. Its structural features suggest possible interactions with NAD-dependent enzymes, a connection that has prompted research into its structure-activity relationships. This ties into popular searches about "novel approaches to diabetes management" and "small molecules for metabolic syndrome."

In material science applications, the conjugated system of this compound offers possibilities for organic electronic materials. The combination of aromatic rings and polar substituents could contribute to charge transport properties, making it potentially interesting for organic semiconductors research - a field experiencing rapid growth due to demand for flexible electronics.

From a regulatory standpoint, proper handling and documentation of CAS 477866-12-9 is crucial for research compliance. While not classified as hazardous, appropriate laboratory safety protocols should be followed when working with this fine chemical, especially given its cyano group content. This aspect relates to frequently searched topics about "best practices for chemical handling in research labs."

The commercial availability of Ethyl 6-(4-chlorobenzyl)amino-5-cyano-2-phenylnicotinate from specialty chemical suppliers has facilitated its investigation across multiple disciplines. Current market trends show increasing demand for such multifunctional intermediates, particularly those with potential pharmacophore characteristics. This commercial perspective connects to searches about "sourcing research chemicals" and "custom synthesis services."

Future research directions for this compound may explore its structure-optimization for enhanced bioavailability or its incorporation into drug delivery systems. The scientific community continues to investigate whether modifications to the ethyl ester group or chlorobenzyl moiety could yield derivatives with improved therapeutic profiles, addressing common queries about "molecular modification strategies" in drug development.